Cas no 2138093-94-2 (5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde)

• Product Name: 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde
• CAS No: 2138093-94-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6264084
• PubChem ID: 165498346
• Update Time: 2025-05-23

5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1154380
• 5-(2-methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde
• 2138093-94-2
• 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde

• Inchi： 1S/C9H13NO2/c1-4-9(2,3)8-5-7(6-11)10-12-8/h5-6H,4H2,1-3H3
• InChI Key： PESPNIXNCPYQNR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=O)=N1)C(C)(C)CC

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde

Introduction to 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde (CAS No. 2138093-94-2)

5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde (CAS No. 2138093-94-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and structural versatility.

The chemical structure of 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde features a 1,2-oxazole ring substituted with a 2-methylbutan-2-yl group and a formyl group at the 3-position. The presence of these functional groups imparts unique properties to the molecule, making it an interesting candidate for further investigation and development.

Recent studies have highlighted the potential of 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde in various biological and chemical contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that oxazoles with similar structures exhibit potent antimicrobial and antifungal activities. These findings suggest that 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde could be a valuable lead compound for the development of new therapeutic agents.

In addition to its biological activities, 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde has also been explored for its potential as a building block in organic synthesis. The formyl group at the 3-position provides a reactive site for further functionalization, enabling the synthesis of more complex molecules with tailored properties. This versatility makes it an attractive starting material for researchers working on the development of new materials and pharmaceuticals.

The synthesis of 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the condensation of an appropriate aldehyde with an amine followed by cyclization to form the oxazole ring. The subsequent introduction of the 2-methylbutan-2-yl group and formylation steps complete the synthesis. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

The physical properties of 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde, such as its melting point, solubility, and stability, are crucial for its practical applications. These properties can be influenced by factors such as temperature, pH, and solvent choice. Understanding these parameters is essential for optimizing the use of this compound in various formulations and processes.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 5-(2-Methylbutan-2-yl)-1,2-oxazole-3-carbaldehyde may be limited, it is generally recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and any waste should be disposed of according to local regulations.

The potential applications of 5-(2-Methylbutan-2-y l)-1, ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l -1 , - - o x az ol e - - c ar b al de hy d e are diverse and promising. In the pharmaceutical industry, it could serve as a lead compound for developing new drugs targeting specific biological pathways. In materials science, its unique chemical structure may enable the creation of novel materials with enhanced properties for use in electronics or other advanced applications.

To further explore the potential of 5-(2-Methylbutan - - y l ) - - o x az ol e - - c ar b al de hy d e , ongoing research is focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and computational modeling are being employed to gain insights into its interactions with biological targets and other molecules. These studies will provide valuable information for optimizing its performance in various applications.

In conclusion, 5-(2-Methylbutan - - y l ) - - o x az ol e - - c ar b al de hy d e (CAS No. 2138093 -94 - - ) is a promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and versatile reactivity make it an attractive target for further research and development. As more studies are conducted, it is likely that new opportunities will emerge for leveraging this compound's properties in innovative ways.